Cas no 77053-56-6 (Benzeneacetic acid, a-bromo-4-methoxy-, ethyl ester)

Benzeneacetic acid, a-bromo-4-methoxy-, ethyl ester structure
77053-56-6 structure
Product Name:Benzeneacetic acid, a-bromo-4-methoxy-, ethyl ester
CAS No:77053-56-6
MF:C11H13BrO3
MW:273.123122930527
CID:568791
PubChem ID:131740
Update Time:2025-04-19

Benzeneacetic acid, a-bromo-4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-bromo-4-methoxy-, ethyl ester
    • ethyl-2-bromo-4-methoxyphenylacetate
    • J-508309
    • Ethyl alpha-bromo-4-methoxybenzeneacetate
    • EBMPA
    • Ethyl 2-bromo-2(4-methoxyphenyl)acetate
    • ethyl bromo(4-methoxyphenyl)acetate
    • ethyl2-bromo-2-(4-methoxyphenyl)acetate
    • DTXSID40998336
    • 2-Bromo-4-methoxyphenyl-acetic acid ethyl ester
    • ethyl alpha-bromo-p-methoxyphenylacetate
    • ethyl 2-bromo-2-(4-methoxyphenyl)acetate
    • SCHEMBL6787347
    • Benzeneacetic acid, alpha-bromo-4-methoxy-, ethyl ester
    • FHWIEWRPKMWFTE-UHFFFAOYSA-N
    • 77053-56-6
    • Inchi: 1S/C11H13BrO3/c1-3-15-11(13)10(12)8-4-6-9(14-2)7-5-8/h4-7,10H,3H2,1-2H3
    • InChI Key: FHWIEWRPKMWFTE-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OCC)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 272.005
  • Monoisotopic Mass: 272.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.388
  • Boiling Point: 317.1°C at 760 mmHg
  • Flash Point: 145.6°C
  • Refractive Index: 1.535

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